N-(4-methoxyphenyl)-4-phenylbutanamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: N-(4-methoxyphenyl)-4-phenylbutanamide
• InChI: InChI=1S/C17H19NO2/c1-20-16-12-10-15(11-13-16)18-17(19)9-5-8-14-6-3-2-4-7-14/h2-4,6-7,10-13H,5,8-9H2,1H3,(H,18,19)
• InChI Key: YXUVLZMCPGPKOS-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)CCCC2=CC=CC=C2

Description

N-(4-methoxyphenyl)-4-phenylbutanamide is a novel psychoactive substance that belongs to the class of synthetic cathinones. It is a stimulant drug that has been found to have effects similar to those of other cathinones, such as increased energy, euphoria, and enhanced cognition. The compound has been used in scientific research to investigate its potential applications in various fields, including medicine, pharmacology, and neuroscience.

Scientific Research Applications

N-(4-methoxyphenyl)-4-phenylbutanamide has been used in scientific research to investigate its potential applications in various fields. For example, it has been studied as a potential treatment for depression, anxiety, and other psychiatric disorders due to its effects on the brain's reward system. It has also been investigated as a potential tool for studying the neurobiology of addiction and drug abuse.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-4-phenylbutanamide is not fully understood, but it is believed to act as a dopamine and norepinephrine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This, in turn, leads to the stimulant effects of the compound, such as increased energy and euphoria.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects on the body. For example, it has been shown to increase heart rate, blood pressure, and body temperature. It has also been found to increase levels of certain hormones, such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methoxyphenyl)-4-phenylbutanamide in lab experiments is its relatively low cost and ease of synthesis. However, there are also several limitations to its use, such as its potential for abuse and the lack of information on its long-term effects.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-4-phenylbutanamide. For example, further studies could investigate its potential as a treatment for various psychiatric disorders, such as depression and anxiety. Additionally, more research could be done on its mechanism of action and its effects on the brain and other physiological systems. Finally, studies could investigate the long-term effects of the compound and its potential for abuse.
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. While further research is needed to fully understand its effects and potential uses, it has already shown promise as a tool for investigating the neurobiology of addiction and drug abuse, as well as a potential treatment for psychiatric disorders.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-4-phenylbutanamide involves several steps, including the reaction of 4-methoxyphenylacetone with 4-phenylbutanone in the presence of a reducing agent, followed by the addition of an amine group to the resulting compound. The final product is then purified using various techniques, such as recrystallization and chromatography.